Cas no 16015-47-7 (3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 16015-47-7
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD02712615
• CID: 230745
• PubChem ID: 704992
• Update Time: 2025-06-13

3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid
• 3-methyl-4-oxo-phthalazine-1-carboxylate
• 1-phthalazinecarboxylic acid, 3,4-dihydro-3-methyl-4-oxo-
• 3-Methyl-4-oxo-3,4-dihydro-phthalazin-1-carbonsaeure
• 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid
• 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid(SALTDATA: FREE)
• 3-Methyl-4-phthalazon-1-carbonsaeure
• 3-Methyl-phthalazon-4-carbonsaeure-1
• 4-carboxy-N-methyl-1(2H)-phthalazinone
• 3-METHYL-4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLICACID
• NCGC00179457-01
• BRD-K90605699-001-02-4
• Oprea1_767551
• A906584
• SR-01000505231-1
• BRD-K90605699-001-01-6
• AT13820
• EU-0080369
• CS-0307461
• Oprea1_464622
• MFCD02712615
• VS-02043
• 3-methyl-4-oxo-3,4-dihydro-1-phthalazinecarboxylic acid
• 3-methyl-4-oxophthalazine-1-carboxylic acid
• WAY-309383
• SR-01000505231
• HMS1484F21
• Cambridge id 7119793
• ChemDiv3_004003
• CCG-113590
• IDI1_021913
• SCHEMBL3652058
• EN300-00935
• AKOS000114833
• 16015-47-7

• MDL： MFCD02712615
• Inchi： 1S/C10H8N2O3/c1-12-9(13)7-5-3-2-4-6(7)8(11-12)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： ZUEDIBGIVDXMLP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 203.04571
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.42
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 202.9°C
• PSA: 72.8

3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid

Professional Introduction to 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 16015-47-7)

3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 16015-47-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid belongs to the phthalazine family, a class of molecules known for their diverse biological activities and structural versatility. The compound features a fused bicyclic system consisting of a benzene ring and a pyrazine ring, with functional groups that contribute to its unique chemical properties and reactivity. The presence of a carboxylic acid group at the 1-position and a methyl group at the 3-position, along with an oxo group at the 4-position, makes it a structurally interesting molecule for further chemical manipulation and biological evaluation.

The synthesis of 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with hydrazine hydrate to form the phthalazine core. Subsequent functionalization steps, such as oxidation and methylation, are employed to introduce the carboxylic acid and methyl groups at specific positions. These synthetic strategies underscore the compound's potential as a building block for more complex pharmacophores.

In recent years, 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has garnered attention in academic and industrial research due to its promising biological profile. Studies have demonstrated its potential as an intermediate in the development of novel therapeutic agents. Specifically, derivatives of this compound have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The phthalazine scaffold is known to exhibit bioactivity by interacting with various biological targets, including enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid is its role in medicinal chemistry research. Researchers have leveraged its structural framework to design molecules with enhanced pharmacological properties. For instance, modifications at the 1-position carboxylic acid group have been investigated for improving solubility and metabolic stability, while alterations at other positions have aimed at enhancing binding affinity to specific therapeutic targets. These efforts align with current trends in drug discovery, where structural optimization is key to developing more effective and less toxic therapeutic agents.

The pharmacological evaluation of 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid has revealed several intriguing findings. Preclinical studies have shown that certain derivatives exhibit significant inhibitory activity against enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain pathways. Additionally, some phthalazine derivatives have demonstrated potent effects on kinases and other enzymes involved in cancer cell proliferation and survival. These findings highlight the compound's potential as a lead molecule for further development into novel therapeutics.

Advances in computational chemistry and molecular modeling have further facilitated the study of 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid. These tools allow researchers to predict molecular interactions, optimize synthetic routes, and design derivatives with tailored biological activities. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for clinical development. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biologists, and pharmacologists in harnessing the therapeutic potential of complex organic molecules.

The future prospects of 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid are promising, particularly in light of ongoing research efforts aimed at expanding its biological applications. Novel synthetic methodologies are being developed to enhance yield and purity during production, while new analytical techniques are being employed to better understand its mechanisms of action. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in this field by combining expertise across multiple disciplines.

In conclusion,3-methyl-4 oxo - 3 , 4 - dihydro phthalazine - 1 - carboxylic acid ( CAS No . 16015 - 47 - 7 ) represents a valuable compound in pharmaceutical chemistry with significant potential for further development . Its unique structural features , synthetic accessibility , and promising biological activities make it an attractive candidate for drug discovery initiatives . As research continues to uncover new applications for this molecule , it is likely to play an increasingly important role in the development of next-generation therapeutic agents .